1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole

• Molecular Formula: C18H12BrFN6S
• Molecular Weight: 443.3 g/mol
• IUPAC Name: 6-(3-bromo-4-fluorophenyl)-3-[(2-methylbenzimidazol-1-yl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H12BrFN6S/c1-10-21-14-4-2-3-5-15(14)25(10)9-16-22-23-18-26(16)24-17(27-18)11-6-7-13(20)12(19)8-11/h2-8H,9H2,1H3
• InChI Key: AUBXICHQZOEGQQ-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2N1CC3=NN=C4N3N=C(S4)C5=CC(=C(C=C5)F)Br

Description

1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of benzimidazole derivatives and has shown promising results in various experimental studies.

Mechanism of Action

The mechanism of action of 1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or receptors in the body, thereby modulating various biological pathways.
Biochemical and physiological effects:
Studies have shown that 1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole can affect various biochemical and physiological processes in the body. For example, the compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole in lab experiments include its high potency and selectivity, as well as its ability to modulate various biological pathways. However, the compound may also have limitations, such as its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several potential future directions for research on 1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole. These include further studies on the compound's mechanism of action, as well as its potential applications in the treatment of various diseases. Additionally, research could focus on developing more potent and selective derivatives of the compound, as well as improving its solubility and reducing its toxicity.

Synthesis Methods

The synthesis of 1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole has been reported in the literature. The synthesis involves the reaction of 2-methylbenzimidazole with 3-bromo-4-fluoroaniline and 1,2,4-triazole-3-thiol in the presence of a suitable catalyst. The resulting compound is then treated with a base to obtain the final product.

Scientific Research Applications

1-{[6-(3-bromo-4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole has been studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. The compound has also shown promising results in the treatment of certain diseases, such as Alzheimer's disease and Parkinson's disease.